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fluoride

Cat. No.: B13238240

Get Quote

Executive Summary
2-Pyridylmethanesulfonyl Fluoride (2-PMSF) is a protease inhibitor designed to mimic the

activity of PMSF while offering distinct solubility or specificity profiles due to the incorporation of

a pyridine ring. In mass spectrometry (EI/ESI), its signature is defined by the stability of the

nitrogen-containing aromatic ring.

Unlike PMSF, which yields the iconic tropylium ion (m/z 91), 2-PMSF fragments into the aza-

tropylium ion (m/z 92). This single mass unit shift is the diagnostic indicator of the pyridyl

substitution.
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Feature 2-PMSF (Pyridyl Analog) PMSF (Phenyl Analog)

Molecular Weight 175.18 g/mol 174.19 g/mol

Molecular Ion (M+) m/z 175 m/z 174

Base Peak (Major Fragment) m/z 92 (Aza-tropylium) m/z 91 (Tropylium)

Secondary Fragment m/z 65 (Loss of HCN) m/z 65 (Loss of C₂H₂)

Neutral Loss SO₂F• (83 Da) SO₂F[1]• (83 Da)

Detailed Fragmentation Mechanism
The fragmentation of 2-PMSF under Electron Ionization (EI) follows a predictable pathway

governed by the stability of the aromatic cation formed after the loss of the sulfonyl fluoride

group.

Pathway A: Primary Cleavage (Formation of Base Peak)
The weakest bond in the molecular ion is the C-S bond connecting the methylene bridge to the

sulfonyl fluoride group.

Ionization: The molecule loses an electron to form the radical cation [M]⁺• (m/z 175).

-Cleavage: The sulfonyl fluoride group is ejected as a neutral radical (•SO₂F, 83 Da).

Rearrangement: The remaining cation [Py-CH₂]⁺ (m/z 92) is initially a picolyl cation.

However, similar to the benzyl-to-tropylium rearrangement in PMSF, this ion rearranges into

the highly stable, seven-membered aza-tropylium ion (C₆H₆N⁺).

Pathway B: Secondary Fragmentation
The aza-tropylium ion (m/z 92) possesses high stability but will fragment under higher energy

conditions.

Ring Contraction: The seven-membered ring ejects a neutral Hydrogen Cyanide (HCN)

molecule (27 Da).

Product: This results in the formation of the Cyclopentadienyl cation (C₅H₅⁺) at m/z 65.
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Note: In PMSF, m/z 91 loses Acetylene (C₂H₂, 26 Da) to reach the same m/z 65 product.

The loss of 27 Da (HCN) vs. 26 Da (C₂H₂) is a key differentiator between pyridyl and

phenyl rings.

Visualization of Fragmentation Pathway
The following diagram illustrates the step-by-step fragmentation logic.

Molecular Ion (M+•)
[Py-CH2-SO2F]+•

m/z 175

Base Peak (Cation)
Aza-Tropylium Ion

[C6H6N]+
m/z 92

C-S Cleavage

Loss of •SO2F
(83 Da)

Secondary Fragment
Cyclopentadienyl Cation

[C5H5]+
m/z 65

Ring Contraction

Loss of HCN
(27 Da)

Click to download full resolution via product page

Caption: Fragmentation pathway of 2-PMSF showing the transition from molecular ion to the

stable aza-tropylium base peak.

Comparative Analysis: 2-PMSF vs. Alternatives
When validating the identity of a protease inhibitor, distinguishing 2-PMSF from its analogs is

critical.

2-PMSF vs. PMSF (Phenylmethanesulfonyl Fluoride)
Differentiation: The mass spectrum is the most reliable method to distinguish these two. A

shift of +1 Da in the molecular ion (175 vs. 174) and the base peak (92 vs. 91) confirms the

presence of the pyridine nitrogen.

Mechanism: Both share the loss of the sulfonyl fluoride warhead (83 Da). The divergence

occurs in the secondary loss: 2-PMSF loses HCN (27 Da), while PMSF loses C₂H₂ (26 Da).

2-PMSF vs. AEBSF (Pefabloc SC)
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Structure: AEBSF (4-(2-Aminoethyl)benzenesulfonyl fluoride) is a water-soluble alternative.

MS Profile: AEBSF (MW ~203 for HCl salt) shows a completely different pattern, often

dominated by the loss of the sulfonyl fluoride and fragmentation of the amino-ethyl chain. It

does not form the m/z 92 aza-tropylium species.

Data Summary Table
Compound

Parent Ion
(m/z)

Key Fragment
1 (Base)

Key Fragment
2

Diagnostic
Loss

2-PMSF 175
92 (Aza-

tropylium)
65 (C₅H₅⁺) -27 Da (HCN)

PMSF 174 91 (Tropylium) 65 (C₅H₅⁺) -26 Da (C₂H₂)

2-Picoline* 93 92 (M-H) 66 (M-HCN) -1 Da (H)

*Included for reference as 2-Picoline is the structural core of the 2-PMSF base peak.

Experimental Protocol for Analysis
To obtain reproducible mass spectra for 2-PMSF, strict control of solvent and ionization

conditions is required due to the reactivity of the sulfonyl fluoride group.

Method: Direct Injection Mass Spectrometry (ESI-MS or
EI-GC/MS)
A. Sample Preparation[2]

Solvent: Use Acetonitrile (ACN) or Isopropanol.

Critical: Avoid Methanol or Water in the stock solution. Sulfonyl fluorides are susceptible to

nucleophilic attack (solvolysis) by water or alcohols, which can create artifacts (e.g.,

sulfonic acid derivatives).

Concentration: Prepare a 10 µg/mL solution.

Acidification: For ESI+, add 0.1% Formic Acid to protonate the pyridine nitrogen, enhancing

sensitivity.
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B. Instrument Parameters (GC-MS EI)
Inlet Temperature: 200°C (Keep as low as possible to prevent thermal degradation before

ionization).

Column: Non-polar capillary column (e.g., DB-5ms or HP-5).

Ionization Energy: 70 eV (Standard EI).[3]

Scan Range: m/z 40 – 200.

C. Data Interpretation Steps
Locate M+: Look for the small molecular ion peak at m/z 175.

Identify Base Peak: Confirm the dominant peak at m/z 92.

Verify Fluoride Loss: Check for the absence of m/z 156 (M - F), which is usually a minor

pathway compared to the loss of the entire SO₂F group.

Check Purity: If a peak at m/z 173 (sulfonic acid) or m/z 189 (methyl ester artifact) appears,

the sample has hydrolyzed or reacted with the solvent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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